Betaine aldehyde hydrate
Overview
Description
Betaine aldehyde hydrate is a quaternary ammonium ion that is the hydrate of betaine aldehyde. It is an aldehyde hydrate and a quaternary ammonium ion.
Scientific Research Applications
1. Synthesis and Chemistry
Betaine aldehyde hydrate plays a crucial role in synthetic chemistry. It is used in the redox-neutral synthesis of β-amino aldehydes from imines through alkynylation/hydration sequences, enhancing reaction rates and efficiency under specific conditions like microwave irradiation (Labonne, Zani, Hintermann, & Bolm, 2007). Furthermore, it is involved in the formation of oximes and hydrazones, commonly used in fields like polymer chemistry and organic synthesis (Kölmel & Kool, 2017).
2. Biochemistry and Enzymology
In biochemistry, betaine aldehyde hydrate is a key intermediate in the metabolism of choline to glycine betaine, catalyzed by choline oxidase. This reaction's mechanism has been elucidated using kinetic isotope effects and spectroscopic analyses (Fan, Germann, & Gadda, 2006). Plant betaine aldehyde dehydrogenases (BADHs) are also significant, being studied for their role in stress tolerance and potential use in transgenic plant development (Fitzgerald, Waters, & Henry, 2009).
3. Agricultural Applications
Betaine aldehyde hydrate has been studied for its impact on agricultural practices, such as increasing meat productivity in quails when used as a dietary supplement (Gainullina, Kuznetsova, & Kurenkov, 2022).
4. Molecular Dynamics and Structural Studies
Studies on betaine aldehyde hydrate's hydration and aggregation properties have been conducted using neutron diffraction experiments, providing insights relevant for pharmaceutical applications (Di Gioacchino, Bruni, & Ricci, 2020). Additionally, molecular dynamics simulations have been used to investigate glycine betaine's hydration properties, closely related to betaine aldehyde hydrate (Civera, Fornili, Sironi, & Fornili, 2003).
5. Marine Biology and Environmental Stress
Research on betaine aldehyde dehydrogenase (BADH) in marine crustaceans has highlighted its role in osmoregulation and stress response to environmental changes like temperature and salinity (Stephens-Camacho, Muhlia-Almazán, Sánchez‐Paz, & Rosas-Rodríguez, 2015).
properties
Product Name |
Betaine aldehyde hydrate |
|---|---|
Molecular Formula |
C5H14NO2+ |
Molecular Weight |
120.17 g/mol |
IUPAC Name |
2,2-dihydroxyethyl(trimethyl)azanium |
InChI |
InChI=1S/C5H14NO2/c1-6(2,3)4-5(7)8/h5,7-8H,4H2,1-3H3/q+1 |
InChI Key |
HEHORKLRCFPRON-UHFFFAOYSA-N |
SMILES |
C[N+](C)(C)CC(O)O |
Canonical SMILES |
C[N+](C)(C)CC(O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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